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molecular formula C8H8N2O6 B1581911 2-(2,4-Dinitrophenoxy)ethanol CAS No. 2831-60-9

2-(2,4-Dinitrophenoxy)ethanol

Cat. No. B1581911
CAS RN: 2831-60-9
M. Wt: 228.16 g/mol
InChI Key: YYTMNJWMYPSLOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06198007B1

Procedure details

400 ml of ethylene glycol were introduced initially under nitrogen and heated to 65° C. in a 2 l reaction vessel fitted with a stirrer. 162 g of molten 2,4-dinitrochlorobenzene and 586 g of the 12.6% strength mono-sodium ethylene glycolate solution in ethylene glycol obtained in Example 1 were metered in to this mixture simultaneously over the course of 5 hours. The mixture was then stirred for 1 hour at 65° C., and then 600 ml of water was added thereto. The precipitate which formed was filtered off and washed with 1000 ml of water and dried, giving 165.3 g of 2-(2′,4′-dinitro-phenoxy)-ethanol in a purity of 99.2%. Hence, a yield of 96.6% is achieved based on 2,4-dinitrochlorobenzene.
Name
2,4-dinitrochlorobenzene
Quantity
162 g
Type
reactant
Reaction Step One
Name
mono-sodium ethylene glycolate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
600 mL
Type
reactant
Reaction Step Three
Name
ethylene glycol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
ethylene glycol
Quantity
400 mL
Type
solvent
Reaction Step Five
Name
2-(2′,4′-dinitro-phenoxy)-ethanol
Yield
96.6%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[C:8]([N+:10]([O-:12])=[O:11])[CH:7]=[CH:6][C:5]=1Cl)([O-:3])=[O:2].[C:14]([O-])(=[O:17])[CH2:15][OH:16].C=C.[Na+].O>C(O)CO>[N+:1]([C:4]1[CH:9]=[C:8]([N+:10]([O-:12])=[O:11])[CH:7]=[CH:6][C:5]=1[O:16][CH2:15][CH2:14][OH:17])([O-:3])=[O:2] |f:1.2.3|

Inputs

Step One
Name
2,4-dinitrochlorobenzene
Quantity
162 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(C=CC(=C1)[N+](=O)[O-])Cl
Step Two
Name
mono-sodium ethylene glycolate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CO)(=O)[O-].C=C.[Na+]
Step Three
Name
water
Quantity
600 mL
Type
reactant
Smiles
O
Step Four
Name
ethylene glycol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(CO)O
Step Five
Name
ethylene glycol
Quantity
400 mL
Type
solvent
Smiles
C(CO)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
The mixture was then stirred for 1 hour at 65° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
fitted with a stirrer
CUSTOM
Type
CUSTOM
Details
were metered in to this mixture simultaneously over the course of 5 hours
Duration
5 h
CUSTOM
Type
CUSTOM
Details
The precipitate which formed
FILTRATION
Type
FILTRATION
Details
was filtered off
WASH
Type
WASH
Details
washed with 1000 ml of water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-(2′,4′-dinitro-phenoxy)-ethanol
Type
product
Smiles
[N+](=O)([O-])C1=C(OCCO)C=CC(=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 165.3 g
YIELD: PERCENTYIELD 96.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.